Cas no 2229030-31-1 (2-(3-chloro-2,6-difluorophenyl)methyloxirane)

• Product Name: 2-(3-chloro-2,6-difluorophenyl)methyloxirane
• CAS No: 2229030-31-1
• MF: C₉H₇ClF₂O
• MW: 204.601088762283
• CID: 5835428
• PubChem ID: 165694316
• Update Time: 2025-06-15

2-(3-chloro-2,6-difluorophenyl)methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-[(3-Chloro-2,6-difluorophenyl)methyl]oxirane
• 2-(3-chloro-2,6-difluorophenyl)methyloxirane
• EN300-1976167
• 2229030-31-1

• Inchi： 1S/C9H7ClF2O/c10-7-1-2-8(11)6(9(7)12)3-5-4-13-5/h1-2,5H,3-4H2
• InChI Key： PDODTMDZSIVHMN-UHFFFAOYSA-N
• SMILES： O1CC1CC1=C(F)C=CC(Cl)=C1F

Computed Properties

• Exact Mass: 204.0153489g/mol
• Monoisotopic Mass: 204.0153489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Density: 1.431±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 237.6±35.0 °C(Predicted)

Additional information on 2-(3-chloro-2,6-difluorophenyl)methyloxirane

Comprehensive Overview of 2-(3-chloro-2,6-difluorophenyl)methyloxirane (CAS No. 2229030-31-1)

The compound 2-(3-chloro-2,6-difluorophenyl)methyloxirane, identified by its CAS No. 2229030-31-1, is a specialized epoxide derivative with significant potential in synthetic chemistry and material science. This molecule features a unique combination of a chloro-difluorophenyl group attached to a methyloxirane ring, making it a versatile intermediate for further chemical modifications. Researchers and industries are increasingly interested in this compound due to its structural properties, which enable applications in pharmaceuticals, agrochemicals, and advanced polymer synthesis.

One of the key reasons 2-(3-chloro-2,6-difluorophenyl)methyloxirane has garnered attention is its role in the development of novel bioactive molecules. The presence of both chloro and difluoro substituents on the phenyl ring enhances its reactivity, allowing for selective functionalization. This characteristic aligns with current trends in drug discovery, where researchers seek fluorinated building blocks to improve metabolic stability and bioavailability. Additionally, the epoxide ring offers a reactive site for nucleophilic attack, facilitating the synthesis of complex heterocycles.

In the context of green chemistry, CAS No. 2229030-31-1 is being explored as a sustainable intermediate. With growing demand for eco-friendly synthesis routes, this compound’s potential to reduce waste and energy consumption in multi-step reactions is highly valued. Recent studies highlight its utility in catalytic asymmetric epoxidation, a process critical for producing enantiomerically pure compounds. This aligns with the pharmaceutical industry’s shift toward chiral drugs, which often exhibit superior efficacy and safety profiles.

Another area of interest is the compound’s application in advanced materials. The difluorophenyl moiety contributes to thermal stability and chemical resistance, making it suitable for high-performance polymers and coatings. Industries focused on electronic materials are particularly intrigued by its potential in dielectric layers and semiconductor encapsulation. As the demand for miniaturized and durable electronic components grows, 2-(3-chloro-2,6-difluorophenyl)methyloxirane could play a pivotal role in next-generation technologies.

From a commercial perspective, suppliers and manufacturers are increasingly listing CAS No. 2229030-31-1 in catalogs targeting fine chemical and custom synthesis markets. Its scalability and compatibility with modern flow chemistry techniques further enhance its appeal. Frequently searched terms like "epoxide derivatives for drug discovery" and "fluorinated phenyl compounds" reflect the compound’s relevance in contemporary research. Moreover, its structural analogs are often discussed in forums focusing on medicinal chemistry optimization and material science innovations.

Safety and handling of 2-(3-chloro-2,6-difluorophenyl)methyloxirane are also critical topics. While not classified as hazardous under standard regulations, proper storage conditions—such as protection from moisture and extreme temperatures—are recommended to maintain stability. This aligns with broader industry standards for handling reactive intermediates, ensuring both efficacy and safety in laboratory and industrial settings.

In summary, 2-(3-chloro-2,6-difluorophenyl)methyloxirane (CAS No. 2229030-31-1) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its unique structural features and compatibility with modern synthetic methodologies position it as a valuable asset in scientific and industrial advancements. As research continues to uncover new uses, this compound is poised to remain a focal point in cutting-edge chemistry and innovation-driven industries.